Cas no 1805464-13-4 (Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1805464-13-4
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4894492
• Update Time: 2025-07-18

Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H5F5INO2/c1-18-8(17)3-2-16-6(9(12,13)14)4(5(3)15)7(10)11/h2,7H,1H3
• InChI Key： CREBSGPHFDWHTE-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CN=C(C(F)(F)F)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate

Comprehensive Analysis of Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805464-13-4)

The compound Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805464-13-4) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl, iodo, and trifluoromethyl functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The presence of trifluoromethyl groups in Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate aligns with this trend, as these groups are known to improve binding affinity and bioavailability. This compound is particularly relevant in the development of kinase inhibitors and herbicides, where its structural motifs are frequently utilized.

The synthesis of Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate involves multi-step organic reactions, including halogenation and esterification. Its iodo substituent offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern medicinal chemistry. This adaptability makes the compound a cornerstone in the toolbox of synthetic chemists working on heterocyclic scaffolds.

From an environmental perspective, the compound's fluorine content has sparked discussions about its ecological impact. While fluorinated compounds are prized for their efficacy, their persistence in the environment necessitates careful handling and disposal. Researchers are actively exploring greener synthetic routes and biodegradable alternatives, ensuring compliance with evolving sustainability standards.

In the agrochemical sector, Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate is investigated for its role in developing next-generation pesticides. Its ability to disrupt enzymatic pathways in pests while minimizing toxicity to non-target organisms is a key focus. This aligns with the global push toward precision agriculture, where efficiency and environmental stewardship are paramount.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for reproducible research outcomes. The compound's CAS No. 1805464-13-4 serves as a unique identifier in chemical databases, facilitating seamless collaboration across academic and industrial laboratories.

As the scientific community continues to explore fluorinated pyridines, Methyl 3-(difluoromethyl)-4-iodo-2-(trifluoromethyl)pyridine-5-carboxylate stands out for its synthetic utility and broad applicability. Its integration into high-throughput screening libraries underscores its relevance in drug discovery pipelines. Future research may uncover novel derivatives with enhanced properties, further solidifying its importance in chemical innovation.